Cas no 2411259-87-3 (tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate)

Technical Introduction: tert-Butyl 4-[2-chloro-N-(oxan-4-yl)acetamido]piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. Its structure incorporates a piperidine core with a Boc-protected amine and a chloroacetamide moiety, enabling selective functionalization. The oxan-4-yl (tetrahydropyranyl) group enhances solubility and stability, while the tert-butyloxycarbonyl (Boc) group facilitates deprotection under mild acidic conditions. This compound is widely utilized in medicinal chemistry for the development of N-heterocyclic scaffolds, offering precise control over reactivity and compatibility with diverse synthetic routes. Its high purity and well-defined reactivity profile make it a reliable choice for targeted modifications in drug discovery and fine chemical applications.
tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate structure
2411259-87-3 structure
Product Name:tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate
CAS No:2411259-87-3
MF:C17H29ClN2O4
MW:360.876164197922
CID:5360457
PubChem ID:146098352
Update Time:2025-06-11

tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Z3952175199
    • Tert-butyl 4-[(2-chloroacetyl)-(oxan-4-yl)amino]piperidine-1-carboxylate
    • tert-butyl 4-[2-chloro-N-(oxan-4-yl)acetamido]piperidine-1-carboxylate
    • tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate
    • Inchi: 1S/C17H29ClN2O4/c1-17(2,3)24-16(22)19-8-4-13(5-9-19)20(15(21)12-18)14-6-10-23-11-7-14/h13-14H,4-12H2,1-3H3
    • InChI Key: QTTYCIGFNNRYIQ-UHFFFAOYSA-N
    • SMILES: ClCC(N(C1CCOCC1)C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 438
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.1

tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26577440-0.05g
tert-butyl 4-[2-chloro-N-(oxan-4-yl)acetamido]piperidine-1-carboxylate
2411259-87-3 90%
0.05g
$246.0 2023-09-14

Additional information on tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate

Introduction to Tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate (CAS No. 2411259-87-3)

Tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate, with the CAS number 2411259-87-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for scientists and researchers aiming to develop novel therapeutic agents.

The molecular structure of tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the chloro substituent and the acetamidopiperidine moiety introduce specific interactions with biological targets, enhancing its potential as a lead compound in drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The piperidine core in tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate is particularly noteworthy, as it is a common scaffold in many bioactive compounds. Studies have shown that piperidine derivatives can exhibit potent effects on various neurotransmitter systems, making them attractive candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological processes. The oxan-4-yl group, a cyclic ether moiety, adds another layer of complexity to its structure, which can influence both its pharmacokinetic profile and its ability to bind to specific targets. This structural feature has been explored in several recent studies, where researchers have investigated the effects of oxan-4-yl derivatives on enzyme inhibition and receptor activation.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of compounds like tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate. Molecular docking studies have shown that this compound can bind effectively to several key targets, including enzymes and receptors implicated in inflammation and pain management. These findings have opened up new avenues for research and development, particularly in the area of chronic pain disorders where traditional treatments often fall short.

The synthesis of tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic processes to optimize yield and purity. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In preclinical studies, tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate has demonstrated promising results in models of inflammation and pain. Its ability to modulate key signaling pathways has led to reductions in inflammatory markers and improved functional outcomes in animal models. These findings are particularly encouraging given the growing burden of chronic inflammatory diseases worldwide. The compound's potential as an anti-inflammatory agent is further supported by its interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators.

The pharmacokinetic properties of tert-butyl 4-2-chloro-N-(oxan-4-y lacetamidopiperidine -1 -carbox ylate) are also an area of active investigation. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for therapeutic use if further optimized. Additionally, its solubility profile has been examined to ensure effective delivery across various administration routes. These pharmacokinetic insights are essential for designing clinical trials that will effectively evaluate the compound's therapeutic potential.

The future direction of research on tert-butyl 4 -2 -chloro -N -( oxan -4 -y lacetam idop iper idine -1 -carb ox ylate) is likely to focus on refining its chemical structure to enhance its biological activity while minimizing potential side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in achieving these goals. Furthermore, exploring new synthetic routes could help reduce production costs and improve scalability, making it more feasible for industrial applications.

In conclusion, Tert-butyl 4 -2 -chloro -N -( oxan -4 -y lacetam idop iper idine -1 -carb ox ylate) (CAS No. 2411259 -87 -3) represents a significant advancement in pharmaceutical research due to its promising biological activities and well-defined chemical structure. Its potential as a therapeutic agent continues to be explored through both experimental and computational approaches. As our understanding of its mechanisms of action grows, so too does the likelihood that it will play a role in the development of novel treatments for various diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.